Cas no 87663-03-4 (3,5-diamino-N-(2-aminoethyl)-6-chloropyrazine-2-carboxamide)
87663-03-4 structure
Product Name:3,5-diamino-N-(2-aminoethyl)-6-chloropyrazine-2-carboxamide
CAS No:87663-03-4
MF:C7H11ClN6O
MW:230.65483880043
CID:2105843
PubChem ID:15148129
Update Time:2025-04-21
3,5-diamino-N-(2-aminoethyl)-6-chloropyrazine-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 3,5-diamino-N-(2-aminoethyl)-6-chloropyrazine-2-carboxamide
- 3,5-diamino-6-chloro-N-(2-aminoethyl)pyrazine-2-carboxamide
- SCHEMBL1429031
- DA-24654
- N-(aminoethyl)-3,5-diamino-6-chloropyrazine-2-carboxamide
- TTYBSICMGFOESB-UHFFFAOYSA-N
- 3,5-Diamino-6-chloro-pyrazine-2-carboxylic acid (2-amino-ethyl)-amide
- 87663-03-4
- CHEMBL1944737
-
- Inchi: 1S/C7H11ClN6O/c8-4-6(11)14-5(10)3(13-4)7(15)12-2-1-9/h1-2,9H2,(H,12,15)(H4,10,11,14)
- InChI Key: TTYBSICMGFOESB-UHFFFAOYSA-N
- SMILES: ClC1=C(N)N=C(C(C(NCCN)=O)=N1)N
Computed Properties
- Exact Mass: 230.0682867Da
- Monoisotopic Mass: 230.0682867Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 133Ų
3,5-diamino-N-(2-aminoethyl)-6-chloropyrazine-2-carboxamide Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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